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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropylanisole, also known as p-isopropylanisole or 4-methoxycumene, is an aromatic

organic compound with the chemical formula C₁₀H₁₄O.[1][2] It is a colorless liquid characterized

by a methoxy group and an isopropyl group attached to a benzene ring.[1][2] While recognized

for its distinct aromatic properties, a comprehensive understanding of its olfactory

characteristics is essential for its application in fragrance, flavor, and research settings. This

technical guide provides an in-depth analysis of the olfactory properties of 4-isopropylanisole,

including its sensory profile, and explores the methodologies used to evaluate such

compounds.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 4-isopropylanisole is

crucial for interpreting its olfactory characteristics.
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Property Value Reference

Molecular Formula C₁₀H₁₄O [1][2]

Molecular Weight 150.22 g/mol [1][2]

CAS Number 4132-48-3 [1][2]

Appearance Colorless liquid [2]

Boiling Point 210 °C [3]

Density 0.935 g/mL at 25 °C [3]

Refractive Index 1.504 at 20 °C [3]

Solubility Sparingly soluble in water [2]

Olfactory Properties: A Qualitative and Quantitative
Overview
The scent of 4-isopropylanisole is generally described as having a "sweet, fruity" character.[2]

This qualitative description provides a basic understanding of its aroma profile. However, for

scientific and commercial applications, a more detailed and quantitative assessment is

necessary.

Sensory Panel Evaluation
At present, detailed quantitative sensory panel data for 4-isopropylanisole is not readily

available in the public domain. Sensory panels, composed of trained assessors, are the gold

standard for characterizing the specific attributes of an odorant. Such an evaluation would

typically involve rating the intensity of various descriptors (e.g., sweet, fruity, anise, green,

woody) on a standardized scale. This methodology allows for the creation of a comprehensive

sensory profile, or "odor fingerprint," of the compound.

Odor Threshold
The odor detection threshold is the minimum concentration of a substance that can be detected

by the human sense of smell. Specific odor threshold values for 4-isopropylanisole have not

been identified in the available literature. The determination of this value is critical for
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understanding the potency of the odorant and its potential impact in a given application.

Standardized methods, such as those outlined by ASTM E679, are typically employed for this

purpose, often utilizing dynamic olfactometry.

Use in Fragrance and Flavor Industries
There is conflicting information regarding the use of 4-isopropylanisole in the fragrance

industry. While some sources state that it is commonly used as a fragrance ingredient in

various products, another industry database indicates it is "not for fragrance use."[2][4] Further

investigation into regulatory listings, such as those from the International Fragrance Association

(IFRA) and the Flavor and Extract Manufacturers Association (FEMA), is required to clarify its

official status and any restrictions on its use. The compound is not currently listed as a FEMA

GRAS (Generally Recognized as Safe) substance.

Experimental Protocols for Olfactory Analysis
To generate the quantitative data necessary for a complete olfactory profile of 4-
isopropylanisole, several established experimental protocols would be employed.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with human sensory perception. As the individual volatile compounds of a sample elute from

the GC column, they are split into two paths: one leading to a standard detector (like a mass

spectrometer for identification) and the other to a sniffing port where a trained analyst can

detect and describe the odor of each component. This method is invaluable for identifying the

specific aroma-active compounds in a complex mixture and characterizing their individual scent

profiles.

Conceptual Workflow for GC-O Analysis of 4-Isopropylanisole:
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Caption: Conceptual workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Protocol
A descriptive sensory analysis would be conducted with a panel of 8-12 trained assessors. The

panelists would be presented with diluted samples of 4-isopropylanisole in a controlled

environment. They would then rate the intensity of a pre-determined set of odor descriptors on

a line scale.

Logical Flow of a Sensory Panel Evaluation:
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Caption: Logical flow diagram for a descriptive sensory panel evaluation.

Olfactory Signaling Pathway
The perception of 4-isopropylanisole begins with its interaction with olfactory receptors (ORs)

located on the cilia of olfactory sensory neurons in the nasal epithelium. While the specific ORs

that bind to 4-isopropylanisole have not yet been definitively identified, research on related
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anisole derivatives can provide insights. The binding of an odorant molecule to its cognate OR

initiates a G-protein coupled signaling cascade.

Generalized Olfactory Transduction Cascade:
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Caption: A simplified diagram of the olfactory signal transduction pathway.

Conclusion and Future Directions
4-Isopropylanisole possesses a generally pleasant "sweet, fruity" aroma. However, a

significant gap exists in the scientific literature regarding its quantitative olfactory properties. To

fully characterize this compound for research and commercial purposes, further studies are

imperative. These should include the determination of its odor detection threshold,

comprehensive sensory panel evaluations to create a detailed odor profile, and GC-O analysis

to confirm its aroma-active nature. Additionally, research aimed at identifying the specific

olfactory receptors that interact with 4-isopropylanisole will provide valuable insights into the

molecular basis of its perception. Clarification of its regulatory status for use in fragrance

applications is also a critical next step.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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